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Compound of Interest

Compound Name: Trimethylsulfoxonium iodide

Cat. No.: B160819 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans for trimethylsulfoxonium iodide.

Hazard Identification and Safety Precautions
Trimethylsulfoxonium iodide is classified as a substance that causes skin irritation (Category

2), serious eye irritation (Category 2), and may cause respiratory irritation (Category 3).[1] It is

also considered toxic to aquatic life with long-lasting effects.[2][3] Therefore, stringent

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles.[1]

Hand Protection: Handle with gloves that have been inspected prior to use.[1][4] Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[1][4]

Body Protection: Wear impervious clothing. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the

specific workplace.[1][4]
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Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-

P2 (EU EN 143) respirator cartridges.[1]

Operational Handling and Storage
Handling: Avoid formation of dust and aerosols.[4] Provide appropriate exhaust ventilation at

places where dust is formed.[4] Keep away from heat, sparks, and open flame.[1]

Storage: Store in a cool, dry, and well-ventilated place.[2][4] Keep the container tightly

closed.[2][4] It is light-sensitive and should be protected from direct sunlight.[2][3][4]

Accidental Release Measures
In the event of a spill:

Minor Spills: Clean up all spills immediately.[5] Avoid breathing dust and contact with skin

and eyes.[5]

Major Spills: Alert emergency responders and advise personnel in the area.[5]

Containment: Sweep up and shovel the material into suitable, closed containers for disposal.

[2][4] Avoid creating dust.[4]

Environmental Protection: Do not let the product enter drains or surface water.[2][3][4]

Disposal Procedures
Waste from trimethylsulfoxonium iodide is classified as hazardous.[2] All waste must be

handled in accordance with local, state, and federal regulations.[5]

Step-by-Step Disposal Plan:

Waste Collection: Collect waste material in a suitable, closed, and clearly labeled container.

[4]

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[4] Do not attempt to dispose of the chemical on your own.
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Incineration: A recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[4] It

should be sent to a hazardous or special waste collection point.[2]

Quantitative Data Summary
Parameter Value Reference

Acute Oral Toxicity May be harmful if swallowed [2]

Eye Irritation Category 2B [2]

Skin Irritation Causes skin irritation [1]

Aquatic Toxicity (Water Flea) EC50 = 5.8 mg/L 48h [2][3]

log Pow 2.76 [2][3]

Experimental Protocols
The provided information is based on Safety Data Sheets and does not contain experimental

protocols. For detailed toxicological or ecotoxicological studies, refer to the primary literature.
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Trimethylsulfoxonium Iodide Disposal Workflow
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Caption: Logical workflow for the proper disposal of trimethylsulfoxonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. iolitec.de [iolitec.de]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. fishersci.com [fishersci.com]

4. sodiumiodide.net [sodiumiodide.net]

5. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal of Trimethylsulfoxonium Iodide: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160819#trimethylsulfoxonium-iodide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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